Tutorial review. Advanced electroanalytical techniques versus atomic absorption spectrometry, inductively coupled plasma atomic emission spectrometry and inductively coupled plasma mass spectrometry in environmental analysis
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9941900219
Abstract
The challenge for the chemical industry in the 1990s and beyond is: (i) innovation and profitability, and (ii) environmental protection and safety. This is also true for analyses in which the needs are for simple, reliable and viable techniques. Analyses are costly, running costs especially can be very high. There are still too many poor quality analyses. The task of the analytical chemist is to choose the most appropriate procedure in order that the desired information about the particular material of interest can be provided. The pros and cons of advanced electroanalytical techniques versus modern atomic absorption spectrometric, inductively coupled plasma atomic emission spectrometric and inductively coupled plasma mass spectrometric methods commonly in use in industrial and technical laboratories are discussed. The features that make electroanalytical methods competitive techniques are: the very large useful concentration range (from 1 to 10–10 mol l–1 and less for inorganic, organometallic and organic species), the larger linear ranges than many commonly used instrumental techniques, the ability to assay dissolved and solid samples, the ability to speciate on the basis of complex lability and to distinguish between different states of valency, and the immunity of the matrix to samples with high ionic content, etc. These are illustrated by practical examples in this work. However, the still limited commercial availability of highly automated electroanalytical instrumentation is a serious limitation for the large-scale routine use of these methods in the industrial and control laboratory.
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